2-[(3-bromo-5-chloro-2-ethoxyphenyl)amino]-N-(cyanomethyl)acetamide

• IUPAC Name: 2-(3-bromo-5-chloro-2-ethoxyanilino)-N-(cyanomethyl)acetamide
• InChI: InChI=1S/C12H13BrClN3O2/c1-2-19-12-9(13)5-8(14)6-10(12)17-7-11(18)16-4-3-15/h5-6,17H,2,4,7H2,1H3,(H,16,18)
• InChI Key: VWGNDJKMWGYYCU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Br)Cl)NCC(=O)NCC#N
• Molecular Formula: C12H13BrClN3O2
• Molecular Weight: 346.61 g/mol

Description

The compound “2-[(3-bromo-5-chloro-2-ethoxyphenyl)amino]-N-(cyanomethyl)acetamide” is a complex organic molecule. It contains a benzene ring (phenyl group) substituted with bromo, chloro, and ethoxy groups, an amino group, and a cyanomethyl acetamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the introduction of the bromo, chloro, and ethoxy groups onto the benzene ring, and the attachment of the amino and cyanomethyl acetamide groups. The order of these reactions would be critical, as the presence of certain groups can affect the positioning and reactivity of subsequent groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzene ring provides a stable, aromatic base for the molecule, while the various substituents add complexity and potentially alter its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on its structure and the nature of its substituent groups. For example, the bromo and chloro groups are halogens, which are often involved in substitution reactions. The amino and cyanomethyl acetamide groups could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the polar cyanomethyl acetamide group could increase its solubility in polar solvents.

Safety And Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under various conditions, and investigating its mechanism of action. This could lead to new applications in fields such as medicine or materials science.